Cas no 1999861-53-8 (Tert-butyl 2-acetyl-2-methylpyrrolidine-1-carboxylate)

Tert-butyl 2-acetyl-2-methylpyrrolidine-1-carboxylate is a protected pyrrolidine derivative widely used in organic synthesis and pharmaceutical research. Its key advantages include the tert-butoxycarbonyl (Boc) protecting group, which enhances stability under basic and nucleophilic conditions while allowing selective deprotection under acidic conditions. The acetyl and methyl substituents at the 2-position introduce steric and electronic effects, making it a versatile intermediate for constructing complex heterocycles or chiral scaffolds. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its predictable reactivity and compatibility with a range of synthetic transformations. Its crystalline form ensures ease of handling and storage.

Tert-butyl 2-acetyl-2-methylpyrrolidine-1-carboxylate structure

1999861-53-8 structure

Product Name:Tert-butyl 2-acetyl-2-methylpyrrolidine-1-carboxylate

CAS No:1999861-53-8

MF:C₁₂H₂₁NO₃

MW:227.300043821335

CID:5293359

Update Time:2025-06-07

Tert-butyl 2-acetyl-2-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 2-acetyl-2-methylpyrrolidine-1-carboxylate
- 1-Pyrrolidinecarboxylic acid, 2-acetyl-2-methyl-, 1,1-dimethylethyl ester
- Tert-butyl 2-acetyl-2-methylpyrrolidine-1-carboxylate
- Inchi： 1S/C12H21NO3/c1-9(14)12(5)7-6-8-13(12)10(15)16-11(2,3)4/h6-8H2,1-5H3
- InChI Key： LMNSPUSPSMXCNE-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCCC1(C(C)=O)C)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 306
XLogP3: 1.6
Topological Polar Surface Area: 46.6

Tert-butyl 2-acetyl-2-methylpyrrolidine-1-carboxylate Pricemore >>

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